Cas no 1805344-08-4 (4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1805344-08-4
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4861373
• Update Time: 2025-07-21

4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF3NO2/c8-4-2(5(9)10)1-12-6(11)3(4)7(13)14/h1,5H,(H,13,14)
• InChI Key： YDQJEXCFSFWLGO-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

Professional Introduction to 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic Acid (CAS No. 1805344-08-4)

4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid, with the CAS number 1805344-08-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromo, difluoromethyl, and fluoropyridine moieties, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong>4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid molecule exhibits a high degree of functionalization, which allows for further chemical modifications and derivatization. These modifications are crucial in the design of novel compounds with enhanced pharmacological properties. The bromo substituent at the 4-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl group at the 5-position introduces electronic and steric effects that can influence the binding affinity and selectivity of the compound towards biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have shown promise in this regard, particularly in the inhibition of kinases and other enzyme systems involved in cancer and inflammatory diseases. The< strong>4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has been explored as a potential lead compound in several research studies aimed at identifying novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may possess similar pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of antitumor agents. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By designing molecules that specifically inhibit these kinases, researchers aim to disrupt abnormal cell growth and induce apoptosis. The< strong>bromo and< strong>difluoromethyl groups in 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid provide excellent starting points for generating kinase inhibitors. These groups can be further modified to optimize binding interactions with the target enzyme.

The< strong>fluoropyridine core is another key feature that contributes to the biological activity of this compound. Fluoro-substituted pyridines are known to enhance metabolic stability, improve oral bioavailability, and increase binding affinity to biological targets. This makes them particularly attractive for drug development purposes. Several studies have demonstrated that fluorinated pyridines can act as key pharmacophores in antiviral, antibacterial, and anticancer agents. The incorporation of these moieties into< strong>4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid could lead to novel compounds with improved therapeutic efficacy.

In addition to its potential as an antitumor agent, 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid may also find applications in other therapeutic areas. For instance, it could be used as a building block for synthesizing compounds that target inflammatory pathways or neurological disorders. The< strong>difluoromethyl group has been shown to enhance binding interactions with certain protein targets, making it a valuable moiety for drug design. Furthermore, the< strong>bromo substituent can be used for further functionalization via cross-coupling reactions, allowing for the creation of structurally diverse derivatives.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid involves several key steps that highlight its complexity as a chemical entity. The introduction of fluorine atoms into the pyridine ring requires specialized synthetic methodologies due to the high reactivity and sensitivity of fluorinating agents. Similarly, the incorporation of the< strong>difluoromethyl group necessitates careful control over reaction conditions to ensure high yields and purity. Despite these challenges, advances in synthetic chemistry have made it possible to produce this compound on a scalable basis.

The pharmacological evaluation of 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has revealed several interesting properties. In vitro studies have shown that it can inhibit the activity of certain kinases with high selectivity. This suggests that it may be a useful starting point for developing kinase inhibitors with improved therapeutic profiles. Additionally, preliminary animal studies have indicated that this compound may possess anti-inflammatory properties, further expanding its potential applications.

The future development of 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid as a therapeutic agent will likely involve structure-activity relationship (SAR) studies to optimize its pharmacological properties. By systematically modifying various functional groups within the molecule, researchers can fine-tune its activity towards specific biological targets. These studies will also provide valuable insights into the mechanisms by which this compound exerts its effects.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No.< strong>1805344-08-4) is a promising compound with significant potential in pharmaceutical research and drug development.< strong>Bromo,< strong>difluoromethyl, and< strong>fluoropyridine moieties contribute to its unique chemical properties and biological activities.< br/> Its structural features make it an excellent scaffold for generating novel therapeutic agents targeting various diseases.< br/> Further research is warranted to fully explore its pharmacological potential and develop new treatments based on this versatile compound.